molecular formula C8H9BN2O3 B8738935 5-methoxy-1H-pyrrolo[3,2-b]pyridin-6-ylboronic acid

5-methoxy-1H-pyrrolo[3,2-b]pyridin-6-ylboronic acid

Cat. No.: B8738935
M. Wt: 191.98 g/mol
InChI Key: LQBYRDGFLYNEGM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-methoxy-1H-pyrrolo[3,2-b]pyridin-6-ylboronic acid is a useful research compound. Its molecular formula is C8H9BN2O3 and its molecular weight is 191.98 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H9BN2O3

Molecular Weight

191.98 g/mol

IUPAC Name

(5-methoxy-1H-pyrrolo[3,2-b]pyridin-6-yl)boronic acid

InChI

InChI=1S/C8H9BN2O3/c1-14-8-5(9(12)13)4-7-6(11-8)2-3-10-7/h2-4,10,12-13H,1H3

InChI Key

LQBYRDGFLYNEGM-UHFFFAOYSA-N

Canonical SMILES

B(C1=CC2=C(C=CN2)N=C1OC)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl hydrogen 5-methoxy-1-(triisopropylsilyl)-1H-pyrrolo [3,2-b]pyridin-6-ylboronate (1.5 g, 4.14 mmol) (from 65236-015) in THF (10 mL) was treated with HCl (4M in 1,4-dioxane) for 1 hr at 0° C., checked with LC/MS: ˜50% conversion, thus additional 1.3 ml HCl (4M in 1,4-dioxane) was added, stirred at rt over night. Most of the solvent was removed on rotary vacuo, and the residue as a white solid was triturated with Et2O (3 ml), filtration and washing with Et2O (2×3 mL) to afford the expected product, 5-methoxy-1H-pyrrolo[3,2-b]pyridin-6-ylboronic acid (0.78 g, 98%) as a white solid. 1H-NMR (500 MHz, MeOD) δ ppm 1.04-1.12 (m, 1 H) 1.18 (d, J=7.32 Hz, 1 H) 4.28-4.33 (m, 4 H) 6.74 (d, J=2.44 Hz, 1 H) 7.89 (d, J=3.05 Hz, 1 H) 8.42 (s, 1 H); Mass spec 193.20 Calc for C8H9BN2O3 192.07.
Name
methyl hydrogen 5-methoxy-1-(triisopropylsilyl)-1H-pyrrolo [3,2-b]pyridin-6-ylboronate
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
1.3 mL
Type
reactant
Reaction Step Two

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